N-(2-chlorobenzyl)-2-(3-ethyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C15H15ClN6O2/c1-2-22-14-13(19-20-22)15(24)21(9-18-14)8-12(23)17-7-10-5-3-4-6-11(10)16/h3-6,9H,2,7-8H2,1H3,(H,17,23)
• InChI Key: VKWJLYUCFYXNNO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=O)N(C=N2)CC(=O)NCC3=CC=CC=C3Cl)N=N1
• Molecular Formula: C15H15ClN6O2
• Molecular Weight: 346.77 g/mol

Description

N-(2-chlorobenzyl)-2-(3-ethyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C15H15ClN6O2 and its molecular weight is 346.78. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-(3-ethyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-(3-ethyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research on similar compounds has led to the development of potential therapeutic agents with diverse biological activities. For instance, triazolopyrimidines have been synthesized with the aim of finding effective antiasthma agents. A series of compounds demonstrated activity as mediator release inhibitors, highlighting their potential in asthma treatment (Medwid et al., 1990). Furthermore, the synthesis of innovative heterocycles incorporating a thiadiazole moiety has been evaluated for insecticidal properties against the cotton leafworm, Spodoptera littoralis, underscoring the agricultural applications of such compounds (Fadda et al., 2017).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor potential of related compounds has been extensively explored. For example, new thienopyrimidine derivatives exhibited pronounced antimicrobial activity (Bhuiyan et al., 2006), while enaminones were used as building blocks for the synthesis of substituted pyrazoles with notable antitumor and antimicrobial activities (Riyadh, 2011).

Amplification of Phleomycin and Antiviral Applications

The utility of triazolopyrimidines in amplifying the effects of phleomycin against E. coli has been documented, indicating their potential in enhancing antibiotic efficacy (Brown et al., 1978). Additionally, compounds within this structural class have been identified as selective ligands for the translocator protein (18 kDa), with implications for their use in imaging studies related to neuroinflammation and potentially in the development of antiviral drugs (Dollé et al., 2008).